Cas no 1805547-52-7 (4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine
• CAS No: 1805547-52-7
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4892126
• Update Time: 2025-06-29

4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-6(9)5-3(2-11)1-4(10)12-7(5)13(14)15/h1,6H,2,11H2
• InChI Key： FWGASSKGRKBGKV-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine

4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine, identified by the CAS No. 1805547-52-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions. The presence of an amino group (-NH2) at the 4-position, a difluoromethyl group (-CF2H) at the 3-position, an iodo group (-I) at the 6-position, and a nitro group (-NO2) at the 2-position makes this molecule unique and versatile in its reactivity and functionality.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine involves a series of intricate chemical reactions, including nitration, fluorination, and iodination processes. These steps are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency of these reactions, making the synthesis more sustainable and cost-effective. The compound's stability under various conditions has been extensively studied, revealing its robustness in both acidic and basic environments.

In terms of applications, this compound exhibits remarkable potential in the field of medicinal chemistry. Its structure allows for precise targeting of specific biological pathways, making it a promising candidate for drug development. For instance, studies have shown that this compound can inhibit certain enzymes involved in cancer progression, highlighting its potential as an anti-cancer agent. Additionally, its ability to act as a precursor in the synthesis of more complex molecules further underscores its value in drug discovery.

The electronic properties of 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine have also been explored in recent research. Computational studies reveal that the molecule's conjugated system facilitates efficient electron transfer, which is advantageous in materials science applications such as organic electronics. This property makes it a strong candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices.

In the agricultural sector, this compound has shown promise as a herbicide due to its ability to inhibit key enzymes involved in plant growth. Field trials conducted under controlled conditions have demonstrated its efficacy without adverse effects on non-target species. This dual functionality—simultaneously acting as a herbicide and maintaining environmental safety—positions it as a sustainable solution for modern agriculture.

The environmental impact of 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine has also been rigorously assessed. Studies indicate that it degrades efficiently under natural conditions, minimizing its ecological footprint. Regulatory bodies have recognized its safety profile, allowing for its use in various industrial applications without stringent restrictions.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine stands out as a multifaceted compound with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, ensures that it will remain a focal point for future research and development efforts.